Cas no 952948-94-6 (6-Amino-5-bromo-3-chloropicoline)

• Product Name: 6-Amino-5-bromo-3-chloropicoline
• CAS No: 952948-94-6
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• MDL: MFCD09754393
• CID: 1088919
• PubChem ID: 17609439
• Update Time: 2025-05-24

6-Amino-5-bromo-3-chloropicoline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-6-methylpyridin-2-amine
• 3-bromo-5-chloro-6-methyl-2-Pyridinamine
• 3-Bromo-5-chloro-6-methyl-pyridin-2-ylamine
• 6-AMino-5-broMo-3-chloropicoline
• 3-Bromo-5-chloro-6-methyl-2-pyridinamine (ACI)
• CNB94894
• 952948-94-6
• CS-15987
• AKOS000111137
• CS-0083230
• HGFZVEQGFCBJSP-UHFFFAOYSA-N
• D74477
• MFCD09754393
• SCHEMBL15537882
• DA-23975
• DTXSID80589868
• STL196575
• 6-Amino-5-bromo-3-chloropicoline

• MDL： MFCD09754393
• Inchi： 1S/C6H6BrClN2/c1-3-5(8)2-4(7)6(9)10-3/h2H,1H3,(H2,9,10)
• InChI Key： HGFZVEQGFCBJSP-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NC(N)=C(Br)C=1

Computed Properties

• Exact Mass: 219.94000
• Monoisotopic Mass: 219.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 39.64000
• LogP: 2.31820

Additional information on 6-Amino-5-bromo-3-chloropicoline

6-Amino-5-bromo-3-chloropicoline: A Comprehensive Overview

6-Amino-5-bromo-3-chloropicoline, identified by the CAS Registry Number 952948-94-6, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the picoline family, which are pyridine derivatives with one or more substituents. The presence of amino, bromo, and chloro groups at specific positions on the picoline ring imparts unique chemical properties, making it a subject of interest in both academic and industrial research.

The structure of 6-Amino-5-bromo-3-chloropicoline consists of a pyridine ring with an amino group at position 6, a bromine atom at position 5, and a chlorine atom at position 3. This substitution pattern influences its electronic properties, reactivity, and solubility. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. These materials are widely used in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.

In the pharmaceutical industry, 6-Amino-5-bromo-3-chloropicoline has been explored as a building block for drug development. Its ability to act as a ligand in metalloenzyme mimics has shown promise in catalytic processes that mimic biological systems. For instance, researchers have reported its use in designing catalysts for asymmetric hydrogenation reactions, which are crucial for producing chiral pharmaceutical compounds.

The synthesis of CAS No. 952948-94-6 involves multi-step organic reactions, often utilizing nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. The compound's stability under various reaction conditions has also been studied extensively, providing insights into its suitability for different chemical transformations.

In terms of applications beyond materials science and pharmacology, 6-Amino-5-bromo-3-chloropicoline has shown potential in electrochemistry. Its ability to act as an electron-deficient aromatic system makes it a candidate for use in organic electronics, such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have demonstrated its role in enhancing charge transport properties in these devices.

The environmental impact of CAS No. 952948-94-6 is another area of growing interest. Researchers are investigating its biodegradation pathways and toxicity profiles to ensure sustainable practices in its production and application. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is promising for reducing environmental hazards associated with its use.

In conclusion, 6-Amino-5-bromo-3-chloropicoline, with its unique chemical structure and versatile properties, continues to be a focal point in diverse scientific disciplines. From materials science to pharmacology and electrochemistry, this compound offers vast opportunities for innovation. As research progresses, particularly in areas like green chemistry and sustainable materials development, the significance of CAS No. 952948-94-6 is expected to grow further.